Cas no 105894-93-7 (Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-)

Propanoic acid, 2-methyl-3-(octadecylsulfonyl)- structure
105894-93-7 structure
Product Name:Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-
CAS No:105894-93-7
MF:C22H44O4S
MW:404.647366523743
CID:1169696
Update Time:2024-07-26

Propanoic acid, 2-methyl-3-(octadecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-
    • Inchi: 1S/C22H44O4S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-27(25,26)20-21(2)22(23)24/h21H,3-20H2,1-2H3,(H,23,24)
    • InChI Key: DACUGHJLTYIAFP-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)CS(CCCCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 404.29622

Experimental Properties

  • Density: 0.992±0.06 g/cm3(Predicted)
  • Boiling Point: 554.4±33.0 °C(Predicted)
  • PSA: 71.44
  • pka: 3.97±0.10(Predicted)

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